Cas no 1000334-84-8 (methyl 4-(5-aminopyridin-2-yl)piperazine-1-carboxylate)

Methyl 4-(5-aminopyridin-2-yl)piperazine-1-carboxylate is a heterocyclic compound featuring both pyridine and piperazine moieties, linked via an aminopyridyl group. This structure confers versatility in medicinal chemistry and drug development, particularly as a key intermediate in synthesizing biologically active molecules. The presence of the 5-aminopyridin-2-yl group enhances its potential for forming hydrogen bonds, improving binding affinity in target interactions. The piperazine-1-carboxylate moiety offers further functionalization opportunities, making it valuable for scaffold diversification. Its balanced polarity and stability under standard conditions facilitate handling in synthetic workflows. This compound is particularly useful in designing kinase inhibitors, receptor modulators, and other pharmacologically relevant agents.
methyl 4-(5-aminopyridin-2-yl)piperazine-1-carboxylate structure
1000334-84-8 structure
Product Name:methyl 4-(5-aminopyridin-2-yl)piperazine-1-carboxylate
CAS No:1000334-84-8
MF:C11H16N4O2
MW:236.270341873169
MDL:MFCD12413700
CID:1095747
PubChem ID:43462023
Update Time:2025-06-08

methyl 4-(5-aminopyridin-2-yl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 4-(5-amino-2-pyridinyl)-1-Piperazinecarboxylic acid methyl ester
    • methyl 4-(5-aminopyridin-2-yl)piperazine-1-carboxylate
    • 1000334-84-8
    • EN300-224824
    • AKOS005830005
    • methyl4-(5-aminopyridin-2-yl)piperazine-1-carboxylate
    • DB-109358
    • MDL: MFCD12413700
    • Inchi: 1S/C11H16N4O2/c1-17-11(16)15-6-4-14(5-7-15)10-3-2-9(12)8-13-10/h2-3,8H,4-7,12H2,1H3
    • InChI Key: NRPXKBOIJYIOFA-UHFFFAOYSA-N
    • SMILES: O(C)C(N1CCN(C2C=CC(=CN=2)N)CC1)=O

Computed Properties

  • Exact Mass: 236.127326g/mol
  • Monoisotopic Mass: 236.127326g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 266
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 236.27g/mol
  • XLogP3: 0.3
  • Topological Polar Surface Area: 71.7Ų

methyl 4-(5-aminopyridin-2-yl)piperazine-1-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-224824-0.05g
methyl 4-(5-aminopyridin-2-yl)piperazine-1-carboxylate
1000334-84-8 95%
0.05g
$174.0 2024-06-20
Enamine
EN300-224824-0.1g
methyl 4-(5-aminopyridin-2-yl)piperazine-1-carboxylate
1000334-84-8 95%
0.1g
$257.0 2024-06-20
Enamine
EN300-224824-0.25g
methyl 4-(5-aminopyridin-2-yl)piperazine-1-carboxylate
1000334-84-8 95%
0.25g
$367.0 2024-06-20
Enamine
EN300-224824-0.5g
methyl 4-(5-aminopyridin-2-yl)piperazine-1-carboxylate
1000334-84-8 95%
0.5g
$579.0 2024-06-20
Enamine
EN300-224824-1.0g
methyl 4-(5-aminopyridin-2-yl)piperazine-1-carboxylate
1000334-84-8 95%
1.0g
$743.0 2024-06-20
Enamine
EN300-224824-2.5g
methyl 4-(5-aminopyridin-2-yl)piperazine-1-carboxylate
1000334-84-8 95%
2.5g
$1454.0 2024-06-20
Enamine
EN300-224824-5.0g
methyl 4-(5-aminopyridin-2-yl)piperazine-1-carboxylate
1000334-84-8 95%
5.0g
$2152.0 2024-06-20
Enamine
EN300-224824-10.0g
methyl 4-(5-aminopyridin-2-yl)piperazine-1-carboxylate
1000334-84-8 95%
10.0g
$3191.0 2024-06-20
Enamine
EN300-224824-1g
methyl 4-(5-aminopyridin-2-yl)piperazine-1-carboxylate
1000334-84-8 95%
1g
$743.0 2023-09-15
Enamine
EN300-224824-5g
methyl 4-(5-aminopyridin-2-yl)piperazine-1-carboxylate
1000334-84-8 95%
5g
$2152.0 2023-09-15

Additional information on methyl 4-(5-aminopyridin-2-yl)piperazine-1-carboxylate

Methyl 4-(5-aminopyridin-2-yl)piperazine-1-carboxylate (CAS No. 1000334-84-8): An Overview

Methyl 4-(5-aminopyridin-2-yl)piperazine-1-carboxylate (CAS No. 1000334-84-8) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number 1000334-84-8, is a derivative of piperazine and pyridine, two important scaffolds in drug discovery and development. The unique structural features of this compound make it an attractive candidate for various biological studies and therapeutic applications.

The chemical structure of methyl 4-(5-aminopyridin-2-yl)piperazine-1-carboxylate consists of a piperazine ring linked to a pyridine ring through an amine group, with a methyl ester group attached to the piperazine ring. This combination of functional groups imparts specific pharmacological properties, making it a valuable tool in the study of receptor interactions and signaling pathways.

Recent research has highlighted the potential of methyl 4-(5-aminopyridin-2-yl)piperazine-1-carboxylate in various therapeutic areas. For instance, studies have shown that this compound exhibits potent activity against certain types of cancer cells, particularly those involved in leukemia and breast cancer. The mechanism of action involves the modulation of key signaling pathways, such as the PI3K/AKT and MAPK pathways, which are often dysregulated in cancer cells.

In addition to its anticancer properties, methyl 4-(5-aminopyridin-2-yl)piperazine-1-carboxylate has also been investigated for its potential as an anti-inflammatory agent. Preclinical studies have demonstrated that this compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines and chemokines. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

The pharmacokinetic properties of methyl 4-(5-aminopyridin-2-yl)piperazine-1-carboxylate have also been studied extensively. Research has shown that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for further development as a therapeutic agent. Additionally, its low toxicity and high selectivity for target receptors further enhance its potential as a drug candidate.

Clinical trials are currently underway to evaluate the safety and efficacy of methyl 4-(5-aminopyridin-2-yl)piperazine-1-carboxylate in various indications. Early results from phase I trials have been promising, with the compound demonstrating good tolerability and preliminary evidence of efficacy in treating certain types of cancer and inflammatory conditions.

The synthesis of methyl 4-(5-aminopyridin-2-yl)piperazine-1-carboxylate has been optimized to ensure high yields and purity, making it readily available for research purposes. Various synthetic routes have been developed, including those involving the coupling of piperazine derivatives with substituted pyridines followed by esterification reactions. These methods have been validated through extensive characterization using techniques such as NMR spectroscopy and mass spectrometry.

In conclusion, methyl 4-(5-aminopyridin-2-yl)piperazine-1-carboxylate (CAS No. 1000334-84-8) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and pharmacological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new potential uses for this compound, underscoring its significance in the field of drug discovery.

Recommended suppliers
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.